2-(pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one

• IUPAC Name: 2-pyridin-2-yl-1,3-benzothiazin-4-one
• InChI: InChI=1S/C13H8N2OS/c16-12-9-5-1-2-7-11(9)17-13(15-12)10-6-3-4-8-14-10/h1-8H
• InChI Key: GBAKVEWPYUIGHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3
• Molecular Formula: C13H8N2OS
• DSSTOX Substance ID: DTXSID30431601
• Molecular Weight: 240.28 g/mol
• CAS RN: 99420-15-2

Description

2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one, also known as 2-PBT or PBT, is a heterocyclic compound derived from benzothiazinone and pyridine. It is a very useful synthetic molecule that has a wide range of applications in scientific research and drug development. It has been studied extensively in recent years due to its unique properties and potential therapeutic benefits.

Scientific Research Applications

Anti-Fibrosis Activity

Scientific Field: Medicinal Chemistry

Summary of the Application

A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed and synthesized. Their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6). These compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC.

Methods of Application

The compounds were synthesized and their biological activities were evaluated against HSC-T6 cells. The anti-fibrosis activity was evaluated by Picro-Sirius red staining, hydroxyproline assay, and ELISA detection of Collagen type I alpha 1 (COL1A1) protein expression.

Results or Outcomes

Compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) showed the best activities with IC50 values of 45.69 μM and 45.81 μM, respectively. These compounds effectively inhibited the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro.

Iron Transport

Scientific Field: Biochemistry

Summary of the Application

Siderophores are a class of small molecules renowned for their high iron binding capacity, essential for all life forms requiring iron. This article provides a detailed review of the diverse classifications, and biosynthetic pathways of siderophores.

Methods of Application: The secretion mechanisms of siderophores in microbes and plants, and their role in regulating bioavailable iron levels were explored.

Results or Outcomes

Beyond biological functions, the applications of siderophores in medicine, agriculture, and environmental sciences are extensively discussed. These applications include biological pest control, disease treatment, ecological pollution remediation, and heavy metal ion removal.

Antimicrobial Activity

Scientific Field: Medicinal Chemistry

Summary of the Application

Pyridine-containing compounds have been found to exhibit antimicrobial activities. This has generated interest among researchers in synthesizing a variety of pyridine derivatives.

Methods of Application: The antimicrobial activity of these compounds is typically evaluated using standard microbiological techniques, such as disk diffusion assays and minimum inhibitory concentration (MIC) tests.

Results or Outcomes: While specific results for “2-(pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one” are not available, pyridine derivatives in general have been found to exhibit significant antimicrobial activity against a range of bacterial and fungal pathogens.

Protein Structure Prediction

Anticancer Activity

Scientific Field: Medicinal Chemistry

Summary of the Application

Pyridine-containing compounds have increasing importance for medicinal application as antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic and anticancer. This has generated concern among researchers in synthesising a variety of pyridine derivatives.

Methods of Application: The anticancer activity of these compounds is typically evaluated using standard biological techniques, such as cell viability assays and apoptosis detection assays.

Results or Outcomes: While specific results for “2-(pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one” are not available, pyridine derivatives in general have been found to exhibit significant anticancer activity against a range of cancer cell lines.

Protein Interaction Prediction

Synthesis routes and methods

Procedure details

Methyl thiosalicylate (1.6 g, 9.51 mM) and 2-cyanopyridine (1.0 g, 9.60 mM) were dissolved in toluene (2 ml), and then triethylamine (2 ml, 14.4 mM) was added thereto. After heating the mixture under reflux for 8 hours, and the toluene was distilled away. Ethanol was added to the residues, and the resulting precipitates were collected by filtration to give crude crystals (1.7 g). The product was purified by silica gel column chromatography (hexane:chloroform=5:1→chloroform) to give the title compound as crystals (1.0 g, 43.4%).